Cas no 2680606-63-5 (3-(oxan-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(oxan-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680606-63-5
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 5652529
• PubChem ID: 165911315
• Update Time: 2025-10-29

3-(oxan-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280305
• 3-(oxan-4-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2680606-63-5
• 3-(oxan-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C12H19NO5/c1-2-5-18-12(16)13-10(11(14)15)8-9-3-6-17-7-4-9/h2,9-10H,1,3-8H2,(H,13,16)(H,14,15)
• InChI Key： UHIWHIZNEDGRGA-UHFFFAOYSA-N
• SMILES： O1CCC(CC(C(=O)O)NC(=O)OCC=C)CC1

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(oxan-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

3-(Oxan-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic Acid: A Comprehensive Overview

3-(Oxan-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, identified by the CAS registry number 2680606-63-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines an oxane ring, a propenoyl group, and a carboxylic acid moiety. The oxane ring (a four-membered cyclic ether) introduces rigidity and stability to the molecule, while the propenoyl group adds reactivity and functionality. The carboxylic acid group further enhances the compound's versatility, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of this compound in the development of advanced materials and bioactive molecules. For instance, researchers have explored its role in the synthesis of bio-based polymers, where its unique properties contribute to enhanced mechanical strength and thermal stability. Additionally, its ability to undergo various functional group transformations has made it a key player in the design of targeted drug delivery systems. The oxane ring in particular has been shown to improve the bioavailability of drugs by modulating their solubility and permeability.

The synthesis of 3-(oxan-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The starting material is typically derived from readily available precursors, such as glycidol or related compounds, which are subjected to ring-opening reactions to introduce the desired functionality. The incorporation of the propenoyl group is achieved through esterification or amidation reactions, depending on the specific application requirements.

One of the most promising applications of this compound lies in its use as a building block for enzymatically degradable materials. By incorporating this compound into polymer networks, scientists have demonstrated that it can serve as a substrate for specific enzymes, enabling controlled degradation under physiological conditions. This property is particularly valuable in fields such as biomedical engineering, where materials with tunable degradation rates are highly sought after.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic and steric properties of this compound. Molecular modeling studies have revealed that the oxane ring creates a rigid framework that stabilizes reactive intermediates during chemical transformations. This understanding has paved the way for more efficient synthetic routes and improved yields in industrial-scale production.

In conclusion, 3-(oxan-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No: 2680606-63-5) is a versatile compound with a wide range of applications in organic synthesis, materials science, and pharmaceuticals. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance in the field of chemistry is expected to grow even further.